N-(6-chloropyridin-3-yl)adamantane-2-carboxamide

• IUPAC Name: N-(6-chloropyridin-3-yl)adamantane-2-carboxamide
• InChI: InChI=1S/C16H19ClN2O/c17-14-2-1-13(8-18-14)19-16(20)15-11-4-9-3-10(6-11)7-12(15)5-9/h1-2,8-12,15H,3-7H2,(H,19,20)
• InChI Key: ARKUNXXXYZKMDN-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3C(=O)NC4=CN=C(C=C4)Cl
• Molecular Formula: C16H19ClN2O
• Molecular Weight: 290.79 g/mol

Description

N-(6-chloropyridin-3-yl)adamantane-2-carboxamide, also known as CL-316,243, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as selective beta-3 adrenergic receptor agonists, which have been shown to have a variety of physiological effects.

Mechanism of Action

N-(6-chloropyridin-3-yl)adamantane-2-carboxamide acts by selectively activating the beta-3 adrenergic receptor, which is primarily expressed in adipose tissue. Activation of this receptor leads to an increase in lipolysis, or the breakdown of fat, and an increase in thermogenesis, or heat production. These effects result in an increase in energy expenditure and a reduction in body weight.
Biochemical and Physiological Effects:
N-(6-chloropyridin-3-yl)adamantane-2-carboxamide has been shown to have a variety of biochemical and physiological effects, including an increase in lipolysis and thermogenesis, as well as an increase in glucose uptake and insulin sensitivity. It has also been shown to have anti-inflammatory effects and to improve cardiovascular function.

Advantages and Limitations for Lab Experiments

N-(6-chloropyridin-3-yl)adamantane-2-carboxamide has several advantages for use in laboratory experiments, including its well-characterized mechanism of action and its ability to selectively activate the beta-3 adrenergic receptor. However, it also has limitations, including its relatively short half-life and the potential for off-target effects.

Future Directions

There are several potential future directions for research on N-(6-chloropyridin-3-yl)adamantane-2-carboxamide, including the development of more potent and selective beta-3 adrenergic receptor agonists, the investigation of its effects on other metabolic pathways, and the development of new therapeutic applications for obesity and related metabolic disorders. Additionally, further research is needed to fully understand the potential off-target effects of N-(6-chloropyridin-3-yl)adamantane-2-carboxamide and to develop strategies to minimize these effects.

Synthesis Methods

N-(6-chloropyridin-3-yl)adamantane-2-carboxamide can be synthesized using a variety of methods, including the reaction of 6-chloro-3-pyridinecarboxylic acid with adamantane-2-carbonyl chloride in the presence of a base. Other methods involve the use of different reagents and solvents, but all involve the reaction of a pyridine derivative with an adamantane derivative.

Scientific Research Applications

N-(6-chloropyridin-3-yl)adamantane-2-carboxamide has been extensively studied for its potential therapeutic applications, particularly in the areas of obesity and diabetes. It has been shown to increase energy expenditure and reduce body weight in animal models, and has been proposed as a potential treatment for obesity and related metabolic disorders.